Cas no 1806062-85-0 (2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde
• CAS No: 1806062-85-0
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4847918
• Update Time: 2025-06-08

2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-13-7-3-11-6(8(9)10)2-5(7)4-12/h2-4,8H,1H3
• InChI Key： GFWMHUWSBBHOKL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C(=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde (CAS No. 1806062-85-0)

2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde (CAS No. 1806062-85-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and methoxypyridine moieties, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes an aldehyde functional group, makes it a valuable building block for constructing complex chemical architectures.

The growing interest in 2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde can be attributed to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its ability to act as a precursor for the development of novel heterocyclic compounds, which are pivotal in designing antiviral and anticancer agents. The incorporation of fluorine atoms into organic molecules, a strategy known as fluorination, has become a hot topic in modern chemistry due to its ability to enhance metabolic stability and bioavailability.

In the context of agrochemicals, 2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde has shown promise as a key intermediate in the synthesis of crop protection agents. The difluoromethyl group is known to improve the efficacy of pesticides and herbicides, making this compound a valuable asset in sustainable agriculture. As the demand for environmentally friendly pest control solutions rises, the relevance of this compound continues to grow.

From a synthetic chemistry perspective, the aldehyde functionality in 2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde offers a reactive site for further modifications, enabling the creation of diverse derivatives. This flexibility aligns with the current trend in green chemistry, where researchers seek to minimize waste and optimize reaction efficiency. The compound’s compatibility with catalytic processes and microwave-assisted synthesis further enhances its appeal in industrial applications.

The analytical characterization of 2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the purity and consistency of the compound, which is critical for its use in high-stakes research. As the pharmaceutical industry increasingly adopts quality-by-design (QbD) principles, the demand for well-characterized intermediates like this one is expected to surge.

In summary, 2-(Difluoromethyl)-5-methoxypyridine-4-carboxaldehyde (CAS No. 1806062-85-0) represents a cutting-edge chemical entity with broad applications in drug development, agrochemical innovation, and material science. Its unique structural features and reactivity profile position it as a cornerstone in the quest for next-generation therapeutics and sustainable agricultural solutions. As research progresses, this compound is likely to play an even more prominent role in addressing global challenges in health and food security.